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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of Lanthanum
Nickel Oxide are critical for ensuring a safe laboratory environment. This guide provides

immediate, procedural, and step-by-step instructions to mitigate risks and streamline your

operational workflow when working with this compound.

Lanthanum Nickel Oxide (LaNiO3) is a valuable material in research, but it is not without its

hazards. It can cause skin, eye, and respiratory irritation.[1] More severe effects may include

allergic skin reactions, and it is suspected of causing cancer and causing damage to organs

through prolonged or repeated exposure.[1][2] Therefore, adherence to strict safety protocols is

paramount.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling Lanthanum
Nickel Oxide.
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PPE Category Specification Rationale

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[3]

A respirator with P100 (USA)

or P3 (EN143) cartridges is

recommended as a backup to

engineering controls.[1]

To prevent the inhalation of

dust particles, which can cause

respiratory irritation, allergic

reactions, and may lead to

long-term organ damage or

cancer.[1][2]

Eye Protection

Chemical safety goggles or

safety glasses with side

shields are required.[2][4][5]

To protect eyes from dust

particles that can cause

mechanical irritation.[2]

Hand Protection

Impermeable protective

gloves, such as nitrile rubber

(0.11mm thick), are

recommended.[1][2]

To prevent skin contact, which

can lead to irritation and

allergic skin reactions.[1][6]

Skin and Body Protection

A lab coat, long-sleeved

clothing, and closed-toe shoes

are mandatory.[1][5] In

situations where dust is

generated, dustproof clothing

should be worn.[2]

To minimize skin exposure to

the compound. Contaminated

clothing should be removed

and washed before reuse.[2][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Lanthanum Nickel Oxide will minimize the risk of exposure

and contamination.

1. Preparation:

Ensure that a designated handling area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Locate the nearest safety shower and emergency eye wash station.[2]

Ensure proper ventilation, such as a chemical fume hood, is operational to minimize dust

concentrations.[2][5][6]

2. Handling the Compound:

Avoid the formation and inhalation of dust at all times.[2][5][6]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling the material.[2][6]

3. In Case of a Spill:

For non-emergency personnel, evacuate the area. For emergency personnel, wear

appropriate PPE and stop the leak if it is safe to do so.[2]

Ventilate the area of the spill.[2]

For containment, use dikes or absorbents to prevent migration into sewers or streams.[2]

Clean up spills immediately. Use a dust suppressant when cleaning mechanically and place

the material in a sealed container for disposal.[2]

Disposal Plan
The disposal of Lanthanum Nickel Oxide and any contaminated materials must be conducted

in accordance with all local, regional, national, and international regulations.[1][2] This material

can be toxic to aquatic life, and release into the environment should be avoided.[2] Do not

dispose of it in sewers or waterways.[2]

Experimental Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling Lanthanum Nickel Oxide
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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